Cas no 1248514-36-4 (2-Chloro-2-(4-ethoxyphenyl)acetonitrile)

• Product Name: 2-Chloro-2-(4-ethoxyphenyl)acetonitrile
• CAS No: 1248514-36-4
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5694964
• PubChem ID: 61949119
• Update Time: 2026-03-11

2-Chloro-2-(4-ethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-2-(4-ethoxyphenyl)acetonitrile
• A926881
• 1248514-36-4
• AKOS011223502
• 2-Chloro-2-(4-ethoxyphenyl)acetonitrile

• Inchi： 1S/C10H10ClNO/c1-2-13-9-5-3-8(4-6-9)10(11)7-12/h3-6,10H,2H2,1H3
• InChI Key： ZZEUKRUEDDZGLQ-UHFFFAOYSA-N
• SMILES： ClC(C#N)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų

Additional information on 2-Chloro-2-(4-ethoxyphenyl)acetonitrile

Professional Introduction to 2-Chloro-2-(4-ethoxyphenyl)acetonitrile (CAS No. 1248514-36-4)

2-Chloro-2-(4-ethoxyphenyl)acetonitrile, a compound with the chemical identifier CAS No. 1248514-36-4, is a versatile intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its 2-chloro and 4-ethoxyphenyl substituents, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block for the development of novel therapeutic agents.

The 2-chloro group in 2-Chloro-2-(4-ethoxyphenyl)acetonitrile imparts electrophilic properties, facilitating nucleophilic substitution reactions that are crucial in medicinal chemistry. This reactivity allows for the introduction of diverse functional groups, enabling the construction of complex molecular architectures. The presence of the 4-ethoxyphenyl moiety further enhances its synthetic utility by providing a stable aromatic ring system that can participate in various chemical transformations.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. 2-Chloro-2-(4-ethoxyphenyl)acetonitrile has been employed in the synthesis of compounds that modulate enzyme activity and receptor binding. For instance, researchers have utilized this intermediate to create novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify the structure of these inhibitors while maintaining their pharmacological efficacy is a testament to the compound's synthetic flexibility.

The pharmaceutical industry has also explored the use of 2-Chloro-2-(4-ethoxyphenyl)acetonitrile in the development of central nervous system (CNS) drugs. Its incorporation into molecules designed to interact with neurotransmitter receptors has shown promise in preclinical studies. These studies highlight its potential as a precursor for drugs targeting conditions such as depression, anxiety, and neurodegenerative disorders. The compound's ability to cross the blood-brain barrier and exert therapeutic effects within the CNS makes it an attractive candidate for further investigation.

Advances in computational chemistry have further enhanced the utility of 2-Chloro-2-(4-ethoxyphenyl)acetonitrile. Molecular modeling studies have demonstrated its potential as a scaffold for designing drugs with improved pharmacokinetic properties. By leveraging computational tools, researchers can predict how modifications to this compound will affect its binding affinity and metabolic stability. This approach has led to the identification of novel drug candidates with enhanced efficacy and reduced side effects.

The agrochemical sector has also benefited from the use of 2-Chloro-2-(4-ethoxyphenyl)acetonitrile as a key intermediate in the synthesis of pesticides and herbicides. Its structural features contribute to the development of compounds that are effective against a broad spectrum of pests while maintaining environmental safety. The demand for sustainable agricultural practices has driven innovation in this area, with 2-Chloro-2-(4-ethoxyphenyl)acetonitrile playing a pivotal role in creating next-generation agrochemicals.

In conclusion, 2-Chloro-2-(4-ethoxyphenyl)acetonitrile (CAS No. 1248514-36-4) is a multifunctional compound with significant applications across multiple industries. Its unique chemical properties make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of biological systems continues to evolve, so too will the applications of this versatile intermediate. Future research is likely to uncover even more innovative uses for 2-Chloro-2-(4-ethoxyphenyl)acetonitrile, further solidifying its importance in modern chemistry.